2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)-N-phenylacetamide

• IUPAC Name: 2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C13H11N5O2/c19-11(15-10-5-2-1-3-6-10)9-18-13(20)17-8-4-7-14-12(17)16-18/h1-8H,9H2,(H,15,19)
• InChI Key: SQNRIHGJNIYOHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CC=NC3=N2
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

Triazolopyrimidines are a class of compounds that have been studied for their potential biological activities. They are known to exhibit a wide range of biological activities, including antiviral, antimicrobial, and antiproliferative effects.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate precursors under specific conditions. For example, one method involves the reaction of 4-chloro-8-methyl-1,2,4-triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of these compounds can be determined using various spectroscopic techniques, including 1H NMR, 13C NMR, and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and depend on the specific substituents present on the triazolopyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds, such as melting point and spectral data, can be determined using various analytical techniques.

Scientific Research Applications

Antitumor Activity

• . Researchers have explored derivatives of this scaffold for their potential in cancer therapy. The compound’s structural features may interfere with tumor cell growth or signaling pathways.

Epigenetic Modulation

• . LSD1 plays a crucial role in epigenetic regulation, and inhibiting it could have implications in cancer treatment.

CDK2 Inhibition

• CDK2 (cyclin-dependent kinase 2) is an attractive target for cancer therapy. Researchers have designed small molecules based on the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. .

Fatty Acid-Binding Proteins (FABPs)

• FABP4 and FABP5 are potential therapeutic targets for disorders such as dyslipidemia, coronary heart disease, and diabetes. .

Synthetic Methodology

• The compound’s angular norbornene-based [1,2,4]triazolo[4,3-a]pyrimidin-7(1H)-ones have been synthesized using a retro Diels-Alder protocol. .

Transition-Metal-Free Synthesis

• A KI-catalyzed oxidative cyclization of α-keto acids and 2-hydrazinopyridines has been developed to produce substituted 1,2,4-triazolo[4,3-a]pyridines. .

Mechanism of Action

While the exact mechanism of action can vary depending on the specific compound and its biological target, some triazolopyrimidines have been found to exhibit their effects by inhibiting key enzymes or signaling pathways in cells.

Future Directions

The study of triazolopyrimidines is a vibrant field with many potential future directions. These could include the design and synthesis of new derivatives with improved biological activity, the exploration of new synthetic methods, and further investigation into their mechanisms of action.